Cas no 1271705-10-2 (2-(1-aminocyclohexyl)-3H,4H,5H,6H,7H,8H,9H-cycloheptadpyrimidin-4-one)

• Product Name: 2-(1-aminocyclohexyl)-3H,4H,5H,6H,7H,8H,9H-cycloheptadpyrimidin-4-one
• CAS No: 1271705-10-2
• MF: C₁₅H₂₃N₃O
• MW: 261.36262345314
• CID: 5098985
• PubChem ID: 136130875
• Update Time: 2023-11-24

2-(1-aminocyclohexyl)-3H,4H,5H,6H,7H,8H,9H-cycloheptadpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(1-Aminocyclohexyl)-3,5,6,7,8,9-hexahydrocyclohepta[d]pyrimidin-4-one
• 2-(1-Aminocyclohexyl)-3H,4H,5H,6H,7H,8H,9H-cyclohepta[d]pyrimidin-4-one
• 2-(1-aminocyclohexyl)-3H,4H,5H,6H,7H,8H,9H-cycloheptadpyrimidin-4-one

• Inchi： 1S/C15H23N3O/c16-15(9-5-2-6-10-15)14-17-12-8-4-1-3-7-11(12)13(19)18-14/h1-10,16H2,(H,17,18,19)
• InChI Key： KPYJYBCBSKZVGY-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCCC=2N=C(C2(CCCCC2)N)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 444
• XLogP3: 1.7
• Topological Polar Surface Area: 67.5